Cas no 2229020-91-9 (3-(1-benzothiophen-2-yl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: 3-(1-benzothiophen-2-yl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 2229020-91-9
• MF: C₁₃H₁₅NS
• MW: 217.32990193367
• CID: 6212840
• PubChem ID: 165853442
• Update Time: 2025-06-15

3-(1-benzothiophen-2-yl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(1-benzothiophen-2-yl)-2,2-dimethylcyclopropan-1-amine
• EN300-1802781
• 2229020-91-9

• Inchi： 1S/C13H15NS/c1-13(2)11(12(13)14)10-7-8-5-3-4-6-9(8)15-10/h3-7,11-12H,14H2,1-2H3
• InChI Key： QWXXFOWZMWWEFF-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C=C1C1C(C1(C)C)N

Computed Properties

• Exact Mass: 217.09252066g/mol
• Monoisotopic Mass: 217.09252066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 54.3Ų

Additional information on 3-(1-benzothiophen-2-yl)-2,2-dimethylcyclopropan-1-amine

Comprehensive Overview of 3-(1-benzothiophen-2-yl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2229020-91-9)

The compound 3-(1-benzothiophen-2-yl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2229020-91-9) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its distinctive benzothiophene and cyclopropylamine moieties make it a promising candidate for various applications, particularly in drug discovery and development. This article delves into the molecular characteristics, potential applications, and current research trends surrounding this compound, while addressing common queries and industry-relevant topics.

From a structural perspective, 3-(1-benzothiophen-2-yl)-2,2-dimethylcyclopropan-1-amine features a benzothiophene ring fused with a dimethylcyclopropylamine group. The benzothiophene scaffold is widely recognized for its bioisosteric properties, often serving as a surrogate for phenyl or naphthyl groups in drug design. Meanwhile, the cyclopropylamine moiety is known for its role in modulating enzyme activity, particularly in the context of neurotransmitter regulation. Researchers have explored this compound's potential as a precursor or intermediate in the synthesis of novel therapeutics targeting neurological and metabolic disorders.

Recent studies have highlighted the growing interest in benzothiophene derivatives due to their diverse pharmacological activities. For instance, compounds with benzothiophene cores have shown promise in addressing conditions such as inflammation, oxidative stress, and even certain types of infections. The incorporation of a dimethylcyclopropylamine group further enhances the molecule's stability and bioavailability, making it an attractive subject for pharmacokinetic studies. These attributes align with the increasing demand for small-molecule therapeutics with improved efficacy and safety profiles.

In the context of drug discovery, 3-(1-benzothiophen-2-yl)-2,2-dimethylcyclopropan-1-amine has been investigated for its potential interactions with various biological targets. For example, its structural similarity to known monoamine oxidase (MAO) inhibitors has prompted research into its applicability for neurological conditions. Additionally, the compound's lipophilic nature and hydrogen-bonding capabilities make it a viable candidate for crossing the blood-brain barrier, a critical factor in central nervous system (CNS) drug development. These properties are particularly relevant given the rising prevalence of neurodegenerative diseases and the need for innovative treatments.

Beyond its pharmacological potential, 3-(1-benzothiophen-2-yl)-2,2-dimethylcyclopropan-1-amine has also been explored in material science. The benzothiophene unit is a common building block in organic electronics, including organic light-emitting diodes (OLEDs) and photovoltaic cells. Researchers are investigating whether the compound's unique electronic properties could contribute to advancements in sustainable energy technologies, a topic of immense interest in today's eco-conscious market.

From a synthetic chemistry standpoint, the preparation of 3-(1-benzothiophen-2-yl)-2,2-dimethylcyclopropan-1-amine involves multi-step reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Recent advancements in green chemistry have spurred efforts to optimize these synthetic routes, minimizing waste and reducing environmental impact. This aligns with the broader industry shift toward sustainable chemical practices, a trend frequently searched by professionals and academics alike.

Given the compound's versatility, it is no surprise that queries related to "benzothiophene derivatives in drug design" or "cyclopropylamine applications" are increasingly common in scientific literature and online searches. The intersection of these structural features in 3-(1-benzothiophen-2-yl)-2,2-dimethylcyclopropan-1-amine offers a fertile ground for interdisciplinary research, bridging gaps between chemistry, biology, and materials science.

In conclusion, 3-(1-benzothiophen-2-yl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2229020-91-9) represents a compelling case study in modern chemical innovation. Its dual functionality as a potential therapeutic agent and a material science component underscores its broad applicability. As research continues to uncover new insights, this compound is poised to remain a focal point in both academic and industrial settings, addressing some of the most pressing challenges in health and technology today.